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Compound of Interest

Compound Name:
8-(3-Methylphenyl)-8-oxooctanoic

acid

Cat. No.: B1325252 Get Quote

Essential Safety and Handling Guide for 8-(3-
Methylphenyl)-8-oxooctanoic acid
This guide provides crucial safety and logistical information for the handling and disposal of 8-
(3-Methylphenyl)-8-oxooctanoic acid. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Chemical Profile:

Name: 8-(3-Methylphenyl)-8-oxooctanoic acid

Structure: This compound contains a carboxylic acid and an aromatic ketone functional

group.

CAS Number: Not readily available. Safety protocols are based on the functional groups.

While a specific Safety Data Sheet (SDS) for this compound is not available, the safety

protocols are derived from data on structurally similar compounds and general guidelines for

handling carboxylic acids and aromatic ketones.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Safety Glasses
ANSI Z87.1 certified, with side

shields.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Gloves

Primary: Butyl or Viton gloves

offer excellent protection

against ketones and aromatic

hydrocarbons.[1][2]

Secondary: Nitrile gloves can

be used but have lower

resistance to ketones.[3] PVA-

coated gloves are also highly

resistant to aromatic solvents

and ketones.[1][4][5] Always

check manufacturer's glove

compatibility charts.

Body Laboratory Coat
Standard, long-sleeved lab

coat.

Chemical Apron
Recommended when handling

larger quantities.

Respiratory Fume Hood

All handling of solid and

solutions should be conducted

in a certified chemical fume

hood.[6]

Respirator Not generally required if work

is performed in a fume hood. If

significant aerosolization or

dust is expected outside of a

fume hood, a NIOSH-approved
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respirator with organic vapor

cartridges is recommended.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for safe handling.

Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate working

height.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[7]

Prepare all necessary equipment and reagents before handling the compound.

Don all required PPE as specified in the table above.

Handling:

Conduct all weighing and solution preparation within the chemical fume hood to avoid

inhalation of dust or vapors.[6]

Avoid direct contact with skin and eyes.[8]

Use compatible spatulas and glassware.

Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated

area.[7][9]

Spill Management:

Minor Spill (Solid): Gently sweep up the material, avoiding dust generation. Place in a

sealed, labeled container for waste disposal.
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Minor Spill (Liquid/Solution): Absorb the spill with an inert, non-combustible material (e.g.,

vermiculite, sand). Place the contaminated absorbent material into a sealed, labeled

container for waste disposal.[9]

Major Spill: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed container.

The label should include the chemical name and

hazard information. Dispose of as hazardous

chemical waste through your institution's EHS

program.

Liquid Waste

Collect in a compatible, sealed, and clearly

labeled waste container. Do not mix with

incompatible waste streams. Organic acids

should be segregated.[10] Dispose of as

hazardous chemical waste through your

institution's EHS program.

Contaminated Materials

Any materials (e.g., gloves, absorbent pads,

paper towels) contaminated with the compound

should be placed in a sealed bag or container,

labeled as hazardous waste, and disposed of

through the institutional EHS program.

Note: Do not dispose of this chemical down the drain.[10]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the logical flow for safely handling 8-(3-Methylphenyl)-8-
oxooctanoic acid.
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Caption: Workflow for Safe Handling of 8-(3-Methylphenyl)-8-oxooctanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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